Cas no 530080-55-8 ((4-(1H-tetrazol-1-yl)phenyl)methanol)

• Product Name: (4-(1H-tetrazol-1-yl)phenyl)methanol
• CAS No: 530080-55-8
• MF: C₈H₈N₄O
• MW: 176.175320625305
• MDL: MFCD20039971
• CID: 2119506
• PubChem ID: 67038028
• Update Time: 2025-10-28

(4-(1H-tetrazol-1-yl)phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-(1H-tetrazol-1-yl)phenyl)methanol
• BIWAMRPVQWWZLV-UHFFFAOYSA-N
• 530080-55-8
• DB-327780
• SCHEMBL1449005

• MDL： MFCD20039971
• Inchi： 1S/C8H8N4O/c13-5-7-1-3-8(4-2-7)12-6-9-10-11-12/h1-4,6,13H,5H2
• InChI Key： BIWAMRPVQWWZLV-UHFFFAOYSA-N
• SMILES： OCC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 176.06981089Da
• Monoisotopic Mass: 176.06981089Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on (4-(1H-tetrazol-1-yl)phenyl)methanol

Introduction to (4-(1H-tetrazol-1-yl)phenyl)methanol (CAS No. 530080-55-8)

(4-(1H-tetrazol-1-yl)phenyl)methanol, also known by its CAS number 530080-55-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound features a tetrazole functional group attached to a phenyl ring, with a hydroxymethyl substituent. The unique structure of this molecule has led to its exploration in various biological and therapeutic applications, particularly in the development of drugs targeting cardiovascular and metabolic disorders.

The tetrazole moiety in (4-(1H-tetrazol-1-yl)phenyl)methanol is a key feature that contributes to its pharmacological properties. Tetrazoles are known for their ability to act as bioisosteres of carboxylic acids, which can enhance the potency and selectivity of drug candidates. This makes (4-(1H-tetrazol-1-yl)phenyl)methanol an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of (4-(1H-tetrazol-1-yl)phenyl)methanol in modulating angiotensin II receptors, which play a crucial role in the regulation of blood pressure and cardiovascular function. Angiotensin II receptor blockers (ARBs) are widely used in the treatment of hypertension and heart failure. The tetrazole group in (4-(1H-tetrazol-1-yl)phenyl)methanol can mimic the binding interactions of angiotensin II with its receptor, making it a promising lead compound for the development of novel ARBs.

In addition to its cardiovascular applications, (4-(1H-tetrazol-1-yl)phenyl)methanol has shown potential in metabolic disorders such as diabetes. Research has demonstrated that compounds with tetrazole functionalities can influence glucose metabolism and insulin sensitivity. This property makes (4-(1H-tetrazol-1-yl)phenyl)methanol a valuable candidate for the development of antidiabetic agents.

The synthesis of (4-(1H-tetrazol-1-yl)phenyl)methanol involves several well-established chemical reactions. One common approach is the reaction of 4-bromobenzaldehyde with sodium azide followed by reduction to form the corresponding alcohol. The subsequent formation of the tetrazole ring can be achieved through various methods, including the Huisgen 1,3-dipolar cycloaddition reaction. These synthetic routes provide a robust foundation for large-scale production and further optimization of the compound.

The physicochemical properties of (4-(1H-tetrazol-1-yl)phenyl)methanol have been extensively studied. It is a white crystalline solid with good solubility in polar solvents such as water and ethanol. The compound exhibits high stability under various conditions, making it suitable for long-term storage and use in laboratory settings. Its melting point and other physical properties have been characterized using techniques such as differential scanning calorimetry (DSC) and X-ray crystallography.

In vitro studies have demonstrated that (4-(1H-tetrazol-1-yl)phenyl)methanol possesses potent inhibitory activity against specific enzymes involved in cardiovascular and metabolic pathways. For example, it has been shown to inhibit angiotensin-converting enzyme (ACE), which is a key enzyme in the renin-angiotensin system (RAS). This inhibition can lead to reduced levels of angiotensin II, thereby lowering blood pressure and reducing cardiovascular risk.

Clinical trials involving compounds similar to (4-(1H-tetrazol-1-yl)phenyl)methanol have shown promising results in terms of safety and efficacy. These trials have focused on evaluating the compound's ability to reduce blood pressure, improve insulin sensitivity, and ameliorate symptoms associated with cardiovascular and metabolic disorders. The data from these trials provide strong evidence for the therapeutic potential of this class of compounds.

The future prospects for (4-(1H-tetrazol-1-yl)phenyl)methanol are promising. Ongoing research is aimed at optimizing its structure to enhance its pharmacological properties, such as potency, selectivity, and bioavailability. Additionally, efforts are being made to develop prodrugs that can improve the oral absorption and stability of the compound in vivo.

In conclusion, (4-(1H-tetrazol-1-yl)phenyl)methanol (CAS No. 530080-55-8) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive candidate for the development of novel drugs targeting cardiovascular and metabolic disorders. Continued research into this compound will likely yield further insights into its mechanisms of action and therapeutic applications.